Cas no 104174-57-4 (1-(3,4-dimethoxyphenyl)propan-1-amine hydrochloride)

• Product Name: 1-(3,4-dimethoxyphenyl)propan-1-amine hydrochloride
• CAS No: 104174-57-4
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• MDL: MFCD18483503
• CID: 1141016
• PubChem ID: 22669212
• Update Time: 2025-10-31

1-(3,4-dimethoxyphenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-ethyl-3,4-dimethoxy-, hydrochloride
• CS-0152622
• 104174-57-4
• [1-(3,4-Dimethoxyphenyl)propyl]amine HCl
• EN300-208591
• 1-(3,4-DIMETHOXYPHENYL)-1-PROPANAMINE HYDROCHLORIDE
• 1-(3,4-dimethoxyphenyl)propan-1-amine;hydrochloride
• 1-(3,4-DIMETHOXYPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
• SCHEMBL5117534
• AKOS037646382
• [1-(3,4-dimethoxyphenyl)propyl]aminehydrochloride
• MFCD18483503
• AS-68536
• Y14155
• [1-(3,4-dimethoxyphenyl)propyl]amine hydrochloride
• 1-(3,4-dimethoxyphenyl)propan-1-amine hydrochloride

• MDL： MFCD18483503
• Inchi： 1S/C11H17NO2.ClH/c1-4-9(12)8-5-6-10(13-2)11(7-8)14-3;/h5-7,9H,4,12H2,1-3H3;1H
• InChI Key： SEUUTSPOQSQOPW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)C(CC)N)OC

Computed Properties

• Exact Mass: 231.10274
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 1-(3,4-dimethoxyphenyl)propan-1-amine hydrochloride

1-(3,4-Dimethoxyphenyl)propan-1-amine Hydrochloride: An Overview of Its Chemical Properties and Potential Applications

1-(3,4-Dimethoxyphenyl)propan-1-amine hydrochloride (CAS No. 104174-57-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3,4-dimethoxyphenylpropylamine hydrochloride, is a derivative of phenethylamines and is characterized by its unique structural features, which include a 3,4-dimethoxyphenyl group and a propylamine moiety. These structural elements contribute to its potential biological activities and make it an interesting candidate for various applications in drug discovery and development.

The chemical structure of 1-(3,4-dimethoxyphenyl)propan-1-amine hydrochloride consists of a benzene ring substituted with two methoxy groups at the 3 and 4 positions, connected to a propylamine chain. The presence of these functional groups imparts specific chemical properties to the molecule, such as solubility, stability, and reactivity. The hydrochloride salt form of the compound enhances its solubility in aqueous solutions, making it more suitable for various biological assays and pharmaceutical formulations.

In recent years, there has been a growing interest in the potential therapeutic applications of 1-(3,4-dimethoxyphenyl)propan-1-amine hydrochloride. Research studies have explored its effects on various biological systems, including the central nervous system (CNS), cardiovascular system, and immune system. One notable area of investigation is its potential as an antidepressant or anxiolytic agent. Preliminary studies have shown that this compound can modulate serotonin and dopamine receptors, which are key neurotransmitters involved in mood regulation.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 1-(3,4-dimethoxyphenyl)propan-1-amine hydrochloride exhibits significant binding affinity for serotonin (5-HT) receptors, particularly the 5-HT_2A subtype. This binding activity suggests that the compound may have potential as a novel antidepressant or anxiolytic agent. Further research is needed to elucidate the exact mechanisms of action and to evaluate its safety and efficacy in clinical settings.

Beyond its potential as a CNS modulator, 1-(3,4-dimethoxyphenyl)propan-1-amine hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(3,4-dimethoxyphenyl)propan-1-amine hydrochloride involves several steps, including the formation of the 3,4-dimethoxybenzaldehyde intermediate and subsequent reductive amination to introduce the propylamine group. The final step involves the conversion to the hydrochloride salt form to enhance solubility and stability. Various synthetic routes have been reported in the literature, each with its own advantages and limitations in terms of yield, purity, and scalability.

In terms of safety and toxicity, preliminary studies suggest that 1-(3,4-dimethoxyphenyl)propan-1-amine hydrochloride has a relatively low toxicity profile when administered at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile and to identify any potential side effects or contraindications. These assessments are crucial for advancing the compound into clinical trials and eventual therapeutic use.

The future prospects for 1-(3,4-dimethoxyphenyl)propan-1-amine hydrochloride are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models of various diseases. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and reduce side effects.

In conclusion, 1-(3,4-dimethoxyphenyl)propan-1-amine hydrochloride (CAS No. 104174-57-4) is a versatile compound with potential applications in multiple therapeutic areas. Its unique chemical structure and biological activities make it an intriguing candidate for further investigation in drug discovery and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds promise for addressing unmet medical needs and improving patient outcomes.